Cas no 2653-14-7 (N-Benzyl-2-chloro-N-phenylacetamide)

• Product Name: N-Benzyl-2-chloro-N-phenylacetamide
• CAS No: 2653-14-7
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• MDL: MFCD00438626
• CID: 3143289
• PubChem ID: 1480187
• Update Time: 2025-05-21

N-Benzyl-2-chloro-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-chloro-N-phenylacetamide
• SR-01000307865-1
• CHEMBL1567635
• ALBB-025585
• N-benzyl-N-chloroacetylaniline
• MLS000721514
• 2653-14-7
• MFCD00438626
• Acetamide, 2-chloro-N-phenyl-N-(phenylmethyl)-
• STK400292
• SR-01000307865-3
• Z199424090
• AKOS000118096
• HMS2612I17
• EN300-24626
• SCHEMBL5452605
• 5N-374S
• SR-01000307865
• SMR000337137
• H35214
• 978-682-2

• MDL： MFCD00438626
• Inchi： 1S/C15H14ClNO/c16-11-15(18)17(14-9-5-2-6-10-14)12-13-7-3-1-4-8-13/h1-10H,11-12H2
• InChI Key： CFSKJDUGDLZDTI-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 259.0763918g/mol
• Monoisotopic Mass: 259.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 390.5±35.0 °C at 760 mmHg
• Flash Point: 190.0±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Benzyl-2-chloro-N-phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-Benzyl-2-chloro-N-phenylacetamide

N-Benzyl-2-chloro-N-phenylacetamide: A Comprehensive Overview

N-Benzyl-2-chloro-N-phenylacetamide, also known by its CAS number 2653-14-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group, a phenyl group, and a chloro substituent. The combination of these groups imparts distinctive chemical properties that make it a valuable material for various applications.

The N-Benzyl group in the molecule contributes to its stability and reactivity. Recent studies have shown that this group plays a crucial role in enhancing the compound's ability to act as a catalyst in certain organic reactions. Additionally, the phenyl group adds aromaticity to the molecule, which is essential for its electronic properties. The presence of the chloro substituent further modulates the compound's reactivity, making it suitable for use in selective chemical transformations.

One of the most notable applications of N-Benzyl-2-chloro-N-phenylacetamide is in the synthesis of advanced materials. Researchers have utilized this compound as a precursor in the development of high-performance polymers and composites. Its ability to undergo controlled polymerization under specific conditions has led to its use in creating materials with tailored mechanical and thermal properties.

Recent advancements in green chemistry have also highlighted the potential of N-Benzyl-2-chloro-N-phenylacetamide as an eco-friendly alternative to traditional chemical intermediates. Studies have demonstrated that this compound can be synthesized using sustainable methods, such as microwave-assisted synthesis and enzymatic catalysis, reducing its environmental footprint.

In terms of physical properties, N-Benzyl-2-chloro-N-phenylacetamide exhibits a melting point of approximately 125°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it ideal for use in solution-based reactions and formulations.

The compound's electronic properties are another area of active research. Computational studies have revealed that the molecule has a conjugated system that facilitates electron delocalization, which is beneficial for applications in electronics and optoelectronics. This property has led to its exploration as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Furthermore, N-Benzyl-2-chloro-N-phenylacetamide has shown promise in medicinal chemistry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetic profile and therapeutic potential.

In conclusion, N-Benzyl-2-chloro-N-phenylacetamide (CAS No. 2653-14-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important material for future innovations in chemistry and materials science.